N-butyl-N-ethyl-4-{[(1-phenylcyclohexyl)carbonyl]amino}benzamide

• IUPAC Name: N-butyl-N-ethyl-4-[(1-phenylcyclohexanecarbonyl)amino]benzamide
• InChI: InChI=1S/C26H34N2O2/c1-3-5-20-28(4-2)24(29)21-14-16-23(17-15-21)27-25(30)26(18-10-7-11-19-26)22-12-8-6-9-13-22/h6,8-9,12-17H,3-5,7,10-11,18-20H2,1-2H3,(H,27,30)
• InChI Key: YXNSQPLSZVFIPP-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CC)C(=O)C1=CC=C(C=C1)NC(=O)C2(CCCCC2)C3=CC=CC=C3
• Molecular Formula: C26H34N2O2
• Molecular Weight: 406.6 g/mol

Description

N-butyl-N-ethyl-4-{[(1-phenylcyclohexyl)carbonyl]amino}benzamide, commonly known as BEB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BEB belongs to the class of compounds known as benzamides, which are known to have various biological activities.

Mechanism of Action

The exact mechanism of action of BEB is not fully understood. However, it is believed to act on various receptors in the brain, including the N-methyl-D-aspartate (NMDA) receptor and the sigma-1 receptor. BEB has been shown to modulate the activity of these receptors, leading to its neuroprotective and analgesic effects.
Biochemical and Physiological Effects:
BEB has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of various neurotransmitters such as acetylcholine and dopamine in the brain. Additionally, BEB has been shown to decrease the levels of various inflammatory cytokines, leading to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

BEB has several advantages for use in lab experiments. It is a relatively stable compound that can be easily synthesized and purified. Additionally, it has been extensively studied for its potential therapeutic applications, making it a promising candidate for further research. However, BEB also has some limitations. It has a low solubility in water, making it challenging to administer in vivo. Additionally, the exact mechanism of action of BEB is not fully understood, making it challenging to design experiments to study its effects.

Future Directions

There are several future directions for research on BEB. One potential avenue of research is to further investigate its neuroprotective effects in animal models of neurodegenerative diseases. Additionally, further research is needed to understand the exact mechanism of action of BEB. This could involve studying its effects on various receptors in the brain or investigating its effects on various signaling pathways. Finally, there is a need for research on the pharmacokinetics and pharmacodynamics of BEB to better understand its potential therapeutic applications.
In conclusion, BEB is a promising compound that has gained significant attention in scientific research due to its potential therapeutic applications. Further research is needed to fully understand its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.

Scientific Research Applications

BEB has been extensively studied for its potential therapeutic applications. It has been shown to have neuroprotective effects in various animal models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. BEB has also been shown to have analgesic effects in animal models of pain. Additionally, BEB has been shown to have anti-inflammatory effects, making it a potential candidate for the treatment of various inflammatory diseases.